Cas no 115610-32-7 (Cinnamyl caffeate)

• Product Name: Cinnamyl caffeate
• CAS No: 115610-32-7
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1205007
• PubChem ID: 11380911
• Update Time: 2025-04-20

Cinnamyl caffeate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, (2E)-3-phenyl-2-propenylester, (2E)-
• Cinnamyl caffeate
• Caffeic acid cinnamyl ester
• 3,4-Dihydroxycinnamic acid 3-phenyl-2-propenyl ester
• 3-(3,4-Dihydroxyphenyl)propenoic acid 3-phenyl-2-propenyl ester
• SCHEMBL20914982
• HY-N8434
• AKOS040761505
• CS-0144172
• SCHEMBL20914981
• [(E)-3-phenylprop-2-enyl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Cinnamyl (E)-3-(3,4-dihydroxyphenyl)acrylate
• 115610-32-7
• CHEMBL479634
• F92891
• DA-51918
• SCHEMBL25199144

• Inchi： 1S/C18H16O4/c19-16-10-8-15(13-17(16)20)9-11-18(21)22-12-4-7-14-5-2-1-3-6-14/h1-11,13,19-20H,12H2/b7-4+,11-9+
• InChI Key： GRZQNEYQRVPNRY-WUZDHUPESA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 116.01092
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Powder
• PSA: 74.6

Cinnamyl caffeate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives